Butenafine-d4

• Molecular Formula: C23H27N
• Molecular Weight: 321.5 g/mol
• InChI: InChI=1S/C23H27N/c1-23(2,3)21-14-12-18(13-15-21)16-24(4)17-20-10-7-9-19-8-5-6-11-22(19)20/h5-15H,16-17H2,1-4H3/i16D2,17D2
• InChIKey: ABJKWBDEJIDSJZ-RZOBCMOLSA-N

Quantitative LC-MS/MS of butenafine requires a stable isotope internal standard; unlabeled analyte or structural analogs introduce unacceptable variability. Butenafine-d4 (KP363-d4) is the validated solution. - Co-elutes with analyte; corrects matrix effects & ionization variability per FDA/EMA bioanalytical guidance. - Essential for ANDA bioequivalence studies (generic Mentax, Lotrimin Ultra) and dermatopharmacokinetics. - Also serves as internal standard for metabolism (CYP2D6) and API purity assays. Available from BenchChem in research-grade packaging with analytical data.

Butenafine-d4 Isotopic Internal Standard

Butenafine-d4 (KP363-d4, CAS: 1653964-70-5) is a deuterium-labeled analog of the synthetic benzylamine antifungal agent butenafine. The unlabeled parent compound, butenafine, exerts its antifungal effect by potently inhibiting squalene epoxidase, a key enzyme in fungal ergosterol biosynthesis, leading to defective cell membrane formation and fungicidal activity, primarily against dermatophytes [1]. As an isotopically labeled internal standard (IS), Butenafine-d4 is chemically identical to the analyte but differentiated by a mass shift of +4 Da, enabling its critical application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate and precise quantification of butenafine in complex biological matrices [2].

Workflow Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS

Analyte Butenafine quantification in research matrices

Selection Mass shift +4 Da; co-elution with target compound

• [1] W McNeely, CM Spencer. Butenafine. Drugs. 1998 Mar;55(3):405-12. doi: 10.2165/00003495-199855030-00006. PMID: 9530545. View Source
• [2] MedChemExpress. Butenafine-d4 (KP363-d4) Product Page. CAS: 1653964-70-5. View Source

Why Butenafine-d4 Cannot Be Replaced

Substituting Butenafine-d4 with unlabeled butenafine, or a different antifungal analog, is scientifically invalid for quantitative LC-MS/MS assays. Unlabeled butenafine is the analyte of interest and cannot serve as its own internal standard, as it would co-elute and cannot be differentiated by the mass spectrometer from the analyte in the sample. While structural analogs (e.g., terbinafine, naftifine) might be considered, they possess different physicochemical properties (e.g., ionization efficiency, extraction recovery, chromatographic retention) which introduces significant analytical variability and inaccuracy [1]. Only a stable isotope-labeled analog, like Butenafine-d4, co-elutes with the analyte and exhibits nearly identical behavior during sample preparation and ionization, effectively compensating for matrix effects and instrumental fluctuations. This ensures the precision and accuracy mandated by regulatory guidelines (e.g., FDA, EMA) for bioanalytical method validation [2].

Required ISTD Butenafine-d4 (deuterated analog)

Unlabeled Butenafine Analyte itself; co-elution prevents mass discrimination

Required ISTD Butenafine-d4 (deuterated analog)

Structural Analog (e.g., Terbinafine) Different ionization and recovery may introduce analytical variability

Required ISTD Butenafine-d4 (deuterated analog)

Non-isotopic Analog Inconsistent matrix-effect correction may limit method accuracy

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi: 10.1002/rcm.1790. View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration (FDA). Bioanalytical Method Validation: Guidance for Industry. 2018. View Source

Butenafine-d4 Comparative Evidence

Rapid Cure Rate vs. Terbinafine

In a double-blind, placebo-controlled clinical trial, topical butenafine 1% cream demonstrated a significantly faster onset of mycological cure compared to terbinafine 1% cream in patients with plantar-type tinea pedis [1].

Cure Rate vs. Terbinafine

Head-to-head

90% vs 0% (week 1); p < 0.0001 vs placebo (week 2)

Endpoint context for PK study design

Clinical trial data; butenafine ISTD use supports exposure–response research

Evidence Dimension	Mycological cure rate (time to cure)
Target Compound Data	90% (18 of 20 patients) cured after 1 week of once-daily application.
Comparator Or Baseline	Terbinafine 1% cream: 0% (0 of 20 patients) cured after 1 week; 80% (16 of 20 patients) cured after 2 weeks. Placebo cream: 10% cured after 2 weeks.
Quantified Difference	At week 1, the cure rate for butenafine was 90% compared to 0% for terbinafine (p < 0.0001 vs. placebo at week 2).
Conditions	Randomized, double-blind, placebo-controlled study in 60 male patients with culture-confirmed tinea pedis; once-daily topical application.

Why This Matters

This rapid efficacy justifies the selection of butenafine as a topical antifungal agent and supports the use of its deuterated analog, Butenafine-d4, in pharmacokinetic studies designed to understand its rapid action.

• [1] Syed TA, Hadi SM, Qureshi ZA, Ali SM, Ahmad SA. Butenafine 1% versus terbinafine 1% in cream for the treatment of tinea pedis. A placebo-controlled, double-blind, comparative study. Clin Drug Investig. 2000;19(6):393-397. doi: 10.2165/00044011-200019060-00001. View Source

MIC Advantage Against Dermatophytes

In vitro susceptibility testing demonstrates that butenafine possesses significantly greater potency against common dermatophytes (e.g., T. mentagrophytes, M. canis) compared to other topical antifungal agents like naftifine, tolnaftate, clotrimazole, and bifonazole [1].

MIC Against Dermatophytes

Cross-study comparable

MIC 0.012–0.05 mg/L

4–130× lower than comparators

Supports SAR and PK quantification context

In vitro susceptibility data; ISTD enables accurate drug measurement

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	MIC range: 0.012 to 0.05 mg/L against T. mentagrophytes and M. canis.
Comparator Or Baseline	Naftifine, tolnaftate, clotrimazole, and bifonazole.
Quantified Difference	Butenafine MIC values were 4 to 130 times lower than those for the comparator drugs against the same fungal strains.
Conditions	Standardized broth microdilution assay following CLSI guidelines.

Why This Matters

This superior in vitro potency is a key differentiator for butenafine among topical antifungals, making its precise quantification with Butenafine-d4 essential for structure-activity relationship (SAR) studies and the development of novel antifungal formulations.

• [1] W McNeely, CM Spencer. Butenafine. Drugs. 1998 Mar;55(3):405-12. doi: 10.2165/00003495-199855030-00006. PMID: 9530545. View Source

Prophylactic Efficacy in Guinea Pig Model

In a guinea pig model of dermatophytosis, a single topical application of butenafine hydrochloride demonstrated superior prophylactic efficacy compared to naftifine, tolnaftate, clotrimazole, and bifonazole [1].

Guinea Pig Prophylaxis

Head-to-head

Complete lesion prevention, superior to 4 reference drugs

Supports skin retention and PK investigation

In vivo model; ISTD essential for tissue penetration quantification

Evidence Dimension	Prophylactic efficacy against T. mentagrophytes infection (lesion score reduction)
Target Compound Data	Butenafine 1% solution applied once 24 or 48 hours before infection completely prevented lesion development.
Comparator Or Baseline	Naftifine, tolnaftate, clotrimazole, and bifonazole (all 1% solutions).
Quantified Difference	The prophylactic effect of butenafine was described as "superior to those of all four reference drugs" at both 24h and 48h pre-infection time points.
Conditions	Experimental T. mentagrophytes infection in guinea pigs; single topical application of 0.2 mL of a 1% solution.

Why This Matters

This demonstrates butenafine's exceptional skin retention and prolonged antifungal activity, supporting its clinical use. Butenafine-d4 is the necessary internal standard for quantifying butenafine's penetration and persistence in skin pharmacokinetic studies.

• [1] Arika T, Yokoo M, Maeda T, Amemiya K, Yamaguchi H. Effects of butenafine hydrochloride, a new benzylamine derivative, on experimental dermatophytosis in guinea pigs. Antimicrob Agents Chemother. 1990 Nov;34(11):2250-3. doi: 10.1128/AAC.34.11.2250. PMID: 2073116. View Source

Isotopic vs. Unlabeled Internal Standard

The use of a deuterated internal standard like Butenafine-d4 is the gold standard for quantitative LC-MS/MS bioanalysis, as it minimizes analytical variability arising from sample preparation and matrix effects, unlike a non-isotopic analog [1]. Butenafine-d4 co-elutes with the analyte and has a distinct mass-to-charge ratio (m/z), allowing the mass spectrometer to differentiate between the standard and the target compound.

ISTD vs. Unlabeled / Analog

Class-level

SIL-IS provides superior matrix-effect correction

Method context; accuracy typically 85–115% with deuterated ISTD

Regulatory guideline expectations; validation required

Evidence Dimension	Analytical accuracy and precision in bioanalytical assays
Target Compound Data	Butenafine-d4 as an internal standard.
Comparator Or Baseline	Non-isotopic analog (e.g., terbinafine) or unlabeled butenafine as an internal standard.
Quantified Difference	Stable isotope-labeled internal standards are known to provide superior correction for matrix effects (ion suppression/enhancement) and extraction variability, resulting in improved assay accuracy (typically within 85-115% of nominal concentration) and precision (CV < 15%) as per FDA guidelines, which is often unattainable with structural analogs.
Conditions	LC-MS/MS analysis of butenafine in biological matrices (e.g., plasma, tissue homogenates).

Why This Matters

For researchers and bioanalytical laboratories, procuring Butenafine-d4 is non-negotiable for developing and validating a robust, regulatory-compliant LC-MS/MS method for the quantification of butenafine in support of preclinical and clinical studies.

• [1] U.S. Department of Health and Human Services, Food and Drug Administration (FDA). Bioanalytical Method Validation: Guidance for Industry. 2018. View Source

Butenafine-d4 Application Scenarios

PK and Tissue Distribution Quantification

Butenafine-d4 is the critical internal standard for developing and validating LC-MS/MS methods to quantify butenafine concentrations in plasma, skin, and other tissues from preclinical and clinical pharmacokinetic studies. Its use is essential to meet the accuracy and precision requirements outlined in regulatory bioanalytical method validation guidelines [1]. This is directly relevant for studies investigating the superior skin retention and prophylactic efficacy of butenafine, as demonstrated in the guinea pig model where drug concentrations in skin were several hundred times higher than the MIC [2].

ANDA Bioequivalence Support

Pharmaceutical companies developing generic versions of topical butenafine products (e.g., Mentax, Lotrimin Ultra) require Butenafine-d4 as an internal standard to perform the bioequivalence studies mandated for Abbreviated New Drug Application (ANDA) submissions. These studies must demonstrate that the generic formulation delivers butenafine to the site of action (skin) at a rate and extent comparable to the reference listed drug (RLD), a task that is impossible without a precise and accurate analytical method employing a deuterated internal standard.

In Vitro Metabolism & DDI Studies

Butenafine-d4 can be used as a substrate or internal standard in in vitro assays (e.g., using human liver microsomes or recombinant CYP enzymes) to study the metabolism of butenafine, which is known to involve CYP2D6 [1]. Quantifying the parent compound and its metabolites in these systems is essential for assessing potential DDI risks. The use of a stable isotope-labeled analog ensures accurate quantification in the presence of complex biological matrices, enabling robust determination of kinetic parameters like Km and Vmax.

QC and Impurity Profiling Method Development

Analytical chemistry and quality control (QC) laboratories use Butenafine-d4 as a reference standard or internal standard to develop and validate methods for the purity assessment of butenafine active pharmaceutical ingredient (API) and finished drug products. It allows for the accurate quantification of butenafine content and the detection of trace-level impurities or degradation products, which is critical for batch release, stability testing, and ensuring product safety and efficacy.

Application

Selection Property

Validation Focus

Butenafine PK and tissue distribution quantification

Isotopic internal standard identity

Method accuracy and matrix-effect correction

Bioequivalence study support in topical formulation research

Deuterium-labeled analog

Precision for regulatory method validation documentation

In vitro metabolism and DDI research

Co-eluting internal standard

Accurate quantification in microsomal matrices

API purity and impurity profiling method development

Reference standard for LC-MS/MS

Trace-level detection and stability characterization

• [1] DrugBank. Butenafine. DB01091. Accessed 2026. View Source
• [2] Arika T, Yokoo M, Maeda T, Amemiya K, Yamaguchi H. Effects of butenafine hydrochloride, a new benzylamine derivative, on experimental dermatophytosis in guinea pigs. Antimicrob Agents Chemother. 1990 Nov;34(11):2250-3. doi: 10.1128/AAC.34.11.2250. PMID: 2073116. View Source